N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide

• IUPAC Name: N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide
• InChI: InChI=1S/C17H13N3OS2/c1-9-7-10(2)14-12(8-9)19-17(23-14)20-15(21)16-18-11-5-3-4-6-13(11)22-16/h3-8H,1-2H3,(H,19,20,21)
• InChI Key: BVBZEIYNGIPTSZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)N=C(S2)NC(=O)C3=NC4=CC=CC=C4S3)C
• Molecular Formula: C17H13N3OS2
• Molecular Weight: 339.4 g/mol

Description

N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide, also known as DMBC, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. DMBC is a heterocyclic compound that contains both benzothiazole and carboxamide functional groups.

Scientific Research Applications

Antimicrobial and Antioxidant Activities

N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide derivatives have been studied for their antimicrobial and antioxidant activities. A study synthesized a series of such compounds using various bioactive aromatic heterocyclic carboxylic acids and fatty acids, finding that some derivatives exhibited promising antimicrobial activity against tested microorganisms and significant antioxidant activities (Sindhe et al., 2016).

Anticancer Properties

Derivatives of this compound have been explored for their potential in cancer treatment. A study evaluating 2,4-dimethyl-1H-pyrrole-3-carboxamide derivatives bearing benzimidazole moiety revealed that some compounds showed antiproliferative activity specifically against certain human cancer cell lines, demonstrating their potential as anticancer agents (Rasal et al., 2020).

Corrosion Inhibition

Benzothiazole derivatives, including this compound, have been utilized in studies for their corrosion inhibiting properties. In a study involving steel in a 1 M HCl solution, these derivatives showed high efficiency in inhibiting steel corrosion, suggesting their application in industrial corrosion protection (Hu et al., 2016).

Solar Cell Application

Research has also delved into the use of polycarbazole derivatives, related to benzothiazole compounds, in solar cells. A study found that the morphology of polycarbazole-based solar cells could be fine-tuned to improve photovoltaic performance, indicating potential applications in renewable energy technologies (Chu et al., 2011).